1-(2-Fluoronaphthalen-1-yl)ethanone

• CAS No.: 5471-32-9
• Molecular Formula: C12H9FO
• Molecular Weight: 188.2 g/mol
• IUPAC Name: 1-(2-fluoronaphthalen-1-yl)ethanone
• InChI: InChI=1S/C12H9FO/c1-8(14)12-10-5-3-2-4-9(10)6-7-11(12)13/h2-7H,1H3
• InChI Key: XVUFQQDUAINAHL-UHFFFAOYSA-N
• SMILES: CC(=O)C1=C(C=CC2=CC=CC=C21)F

Description

1-(2-Fluoronaphthalen-1-yl)ethanone is a fluorinated aromatic ketone characterized by a naphthalene backbone substituted with a fluorine atom at the 2-position and an acetyl group (-COCH₃) at the 1-position. Its molecular formula is C₁₂H₉FO, with a molecular weight of 188.20 g/mol. The fluorine atom introduces significant electronic effects, including electron-withdrawing properties, which influence reactivity, solubility, and intermolecular interactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Electronic Differences

The following table highlights key structural analogs and their substituent effects:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Effects
1-(2-Fluoronaphthalen-1-yl)ethanone	2-F, 1-COCH₃	C₁₂H₉FO	188.20	High electronegativity (F), moderate lipophilicity, planar aromatic system.
1-(1-Hydroxy-2-naphthalenyl)ethanone	1-OH, 2-COCH₃	C₁₁H₁₀O₂	174.20	OH enables H-bonding, increased solubility in polar solvents, reduced stability vs. F analog.
1-(2'-Fluoro[1,1'-biphenyl]-4-yl)ethanone	2'-F on biphenyl, 4-COCH₃	C₁₄H₁₁FO	214.24	Extended conjugation, biphenyl backbone enhances thermal stability; F alters dipole.
1-(4-Fluoro-naphthalen-1-yl)-2-phenylamino-ethanone	4-F, 1-COCH₃, 2-NHPh	C₁₈H₁₄FNO	279.31	Amino group introduces basicity; steric hindrance from phenylamino affects reactivity.

Key Observations :

• Fluorine vs. Hydroxyl: The fluorine substituent in 1-(2-Fluoronaphthalen-1-yl)ethanone enhances electron-withdrawing effects and chemical stability compared to hydroxyl analogs, which are prone to oxidation and H-bonding .
• Biphenyl vs.

Spectroscopic and Physical Properties

Property	1-(2-Fluoronaphthalen-1-yl)ethanone	1-(1-Hydroxy-2-naphthalenyl)ethanone	1-(2'-Fluorobiphenyl-4-yl)ethanone
¹H NMR (δ ppm)	~8.5–7.5 (aromatic), 2.7 (COCH₃)	~8.3–6.8 (aromatic), 2.6 (COCH₃), 5.3 (OH)	~7.8–7.2 (biphenyl), 2.6 (COCH₃)
¹³C NMR (δ ppm)	~200 (C=O), 115–135 (aromatic C-F)	~195 (C=O), 160 (C-OH), 110–130 (aromatic)	~200 (C=O), 125–140 (biphenyl C-F)
IR (cm⁻¹)	1680 (C=O), 1220 (C-F)	1675 (C=O), 3200–3400 (O-H)	1685 (C=O), 1235 (C-F)
Melting Point	Not reported	160–162°C	85–87°C

Analysis :

• C-F Stretch : The IR absorption for C-F in fluorinated compounds (~1220–1235 cm⁻¹) is distinct from O-H stretches (~3200–3400 cm⁻¹) in hydroxyl analogs .
• NMR Shifts : Fluorine’s electronegativity deshields adjacent protons, causing downfield shifts in aromatic regions compared to hydroxyl or hydrogen substituents .